2-Methyl-3-phenyl-2H-quinoxaline

• IUPAC Name: 2-methyl-3-phenyl-1,2-dihydroquinoxaline
• InChI: InChI=1S/C15H14N2/c1-11-15(12-7-3-2-4-8-12)17-14-10-6-5-9-13(14)16-11/h2-11,16H,1H3
• InChI Key: NTZQTKGPRPAFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NC2=CC=CC=C2N1)C3=CC=CC=C3
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol

Description

2-Methyl-3-phenyl-2H-quinoxaline is a synthetic intermediate useful for pharmaceutical synthesis. It has an empirical formula of C15H14N2 and a molecular weight of 222.29. It is a solid in form and has a coffee type odor.

Synthesis Analysis

The synthesis of 2-Methyl-3-phenyl-2H-quinoxaline involves condensation of substituted aromatic aldehydes and substituted acetophenones with 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl) acetohydrazide. Other synthetic routes have been developed with a focus on green chemistry and cost-effective methods.

Molecular Structure Analysis

The molecular structure of 2-Methyl-3-phenyl-2H-quinoxaline is represented by the SMILES string CC(C(C1=CC=CC=C1)=N2)NC3=C2C=CC=C3. The InChI key is NTZQTKGPRPAFNW-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Methyl-3-phenyl-2H-quinoxaline are not detailed in the search results, quinoxaline derivatives in general have been studied extensively. They have been found to undergo various chemical reactions, including amidation, cyclization, and reactions with metal ions.

Physical And Chemical Properties Analysis

2-Methyl-3-phenyl-2H-quinoxaline is a solid. It has an empirical formula of C15H14N2 and a molecular weight of 222.29. It has a coffee type odor.

Safety and Hazards

2-Methyl-3-phenyl-2H-quinoxaline is classified as a combustible solid. It is sold “as-is” without any representation or warranty with respect to the product.

Future Directions

Quinoxalines have become an essential moiety to treat infectious diseases, and numerous synthetic routes have been developed by researchers, with a prime focus on green chemistry and cost-effective methods. This suggests that there is a great future in medicinal chemistry for quinoxaline derivatives, including 2-Methyl-3-phenyl-2H-quinoxaline.